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Compound of Interest

Compound Name: NSC 404988

Cat. No.: B1362602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NSC 404988, also known by its chemical name N,N-Diethyl-4-chlorobenzamide, is a small

molecule with the formula C₁₁H₁₄ClNO. While its chemical properties are well-defined, publicly

available data on its biological activity, mechanism of action, and associated signaling

pathways are exceedingly scarce. This guide provides a comprehensive overview of the

available chemical information for NSC 404988 and details the extensive search for biological

data, concluding with the current state of knowledge.

Chemical Properties
NSC 404988 is a benzamide-based compound. Its core structure consists of a

chlorobenzamide moiety with two ethyl groups attached to the amide nitrogen.
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Property Value Source

Chemical Name
N,N-Diethyl-4-

chlorobenzamide
PubChem

NSC Number 404988 NCI DTP

CAS Number 7461-38-3 MOLNOVA[1]

Molecular Formula C₁₁H₁₄ClNO MOLNOVA[1]

Molecular Weight 211.69 g/mol MOLNOVA[1]

SMILES
CCN(CC)C(=O)C1=CC=C(C=

C1)Cl
PubChem

Physical Description Solid (predicted) N/A

Solubility No data available N/A

Search for Biological Activity Data
An exhaustive search for biological activity data for NSC 404988 was conducted across

multiple databases and scientific literature repositories. This included targeted searches for its

mechanism of action, potential therapeutic applications, and any associated experimental

protocols.

National Cancer Institute (NCI) Developmental
Therapeutics Program (DTP)
Given the "NSC" designation, a primary focus of the investigation was the NCI DTP database,

which houses data from the NCI-60 Human Tumor Cell Line Screen. This screen has been a

cornerstone of anticancer drug discovery for decades. A direct query of the NCI DTP public

database was performed to ascertain if NSC 404988 had been subjected to this screening

panel.

Conclusion of the NCI DTP Database Search: As of the date of this guide, there is no publicly

available data for NSC 404988 in the NCI DTP database. This indicates that either the

compound was never tested in the NCI-60 screen, or the results have not been publicly

released.
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Scientific Literature and Patent Search
A comprehensive search of scientific literature databases (including PubMed, Scopus, and

Google Scholar) and patent databases was conducted using the terms "NSC 404988" and

"N,N-Diethyl-4-chlorobenzamide."

Findings: The search did not yield any peer-reviewed publications detailing the biological

activity, mechanism of action, or any experimental studies of NSC 404988. The compound is

mentioned in chemical vendor catalogs and is described as a potential intermediate in the

synthesis of pharmaceuticals and agrochemicals, such as herbicides and insecticides.

However, no specific biological data or therapeutic applications were identified.

Experimental Protocols
Due to the absence of published biological studies, no experimental protocols for NSC 404988
can be provided.

Signaling Pathways and Logical Relationships
Without any data on the biological activity or mechanism of action of NSC 404988, it is not

possible to delineate any associated signaling pathways or create logical diagrams.

Summary and Future Directions
NSC 404988 is a well-characterized chemical entity with a defined structure and basic physical

properties. However, a thorough and extensive search of publicly available resources reveals a

significant gap in the understanding of its biological effects. The lack of data in the NCI DTP

database and the absence of any dedicated research publications mean that its potential as a

therapeutic agent or a research tool remains unevaluated.

For researchers, scientists, and drug development professionals interested in this compound,

the following steps would be necessary to elucidate its core properties:

Acquisition and Purity Analysis: Obtain a sample of NSC 404988 from a reputable chemical

vendor and confirm its identity and purity using standard analytical techniques (e.g., NMR,

Mass Spectrometry, HPLC).
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Initial Biological Screening: Subject the compound to a broad panel of biological assays to

identify any potential activity. This could include cytotoxicity screening against a panel of

cancer cell lines (such as the NCI-60), antimicrobial assays, or receptor binding assays.

Mechanism of Action Studies: If any significant biological activity is identified, further studies

would be required to determine its mechanism of action. This could involve target

identification, pathway analysis, and in vivo studies.

Until such studies are conducted and the results are made publicly available, NSC 404988
remains a molecule with unknown biological potential.

Diagrams
As no biological data, experimental workflows, or signaling pathways for NSC 404988 are

available, no diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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